Calyxin H
Calyxin H
Calyxin H is a diarylheptanoid. It has a role as a metabolite.
Brand Name:
Vulcanchem
CAS No.:
202596-22-3
VCID:
VC0016268
InChI:
InChI=1S/C35H34O7/c1-42-32-22-31(40)33(35(41)34(32)30(39)21-13-24-11-17-27(37)18-12-24)29(25-14-19-28(38)20-15-25)9-5-8-26(36)16-10-23-6-3-2-4-7-23/h2-7,9,11-15,17-22,26,29,36-38,40-41H,8,10,16H2,1H3/b9-5+,21-13+/t26-,29+/m1/s1
SMILES:
COC1=C(C(=C(C(=C1)O)C(C=CCC(CCC2=CC=CC=C2)O)C3=CC=C(C=C3)O)O)C(=O)C=CC4=CC=C(C=C4)O
Molecular Formula:
C35H34O7
Molecular Weight:
566.6 g/mol
Calyxin H
CAS No.: 202596-22-3
Reference Standards
VCID: VC0016268
Molecular Formula: C35H34O7
Molecular Weight: 566.6 g/mol
| CAS No. | 202596-22-3 |
|---|---|
| Product Name | Calyxin H |
| Molecular Formula | C35H34O7 |
| Molecular Weight | 566.6 g/mol |
| IUPAC Name | (E)-1-[2,4-dihydroxy-3-[(E,1S,5S)-5-hydroxy-1-(4-hydroxyphenyl)-7-phenylhept-2-enyl]-6-methoxyphenyl]-3-(4-hydroxyphenyl)prop-2-en-1-one |
| Standard InChI | InChI=1S/C35H34O7/c1-42-32-22-31(40)33(35(41)34(32)30(39)21-13-24-11-17-27(37)18-12-24)29(25-14-19-28(38)20-15-25)9-5-8-26(36)16-10-23-6-3-2-4-7-23/h2-7,9,11-15,17-22,26,29,36-38,40-41H,8,10,16H2,1H3/b9-5+,21-13+/t26-,29+/m1/s1 |
| Standard InChIKey | VIHJUBYCOAJPQW-ZMWVNLCDSA-N |
| Isomeric SMILES | COC1=C(C(=C(C(=C1)O)[C@@H](/C=C/C[C@H](CCC2=CC=CC=C2)O)C3=CC=C(C=C3)O)O)C(=O)/C=C/C4=CC=C(C=C4)O |
| SMILES | COC1=C(C(=C(C(=C1)O)C(C=CCC(CCC2=CC=CC=C2)O)C3=CC=C(C=C3)O)O)C(=O)C=CC4=CC=C(C=C4)O |
| Canonical SMILES | COC1=C(C(=C(C(=C1)O)C(C=CCC(CCC2=CC=CC=C2)O)C3=CC=C(C=C3)O)O)C(=O)C=CC4=CC=C(C=C4)O |
| Appearance | Yellow powder |
| Description | Calyxin H is a diarylheptanoid. It has a role as a metabolite. |
| PubChem Compound | 10793085 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume